Cas no 1017480-59-9 (1-(4-ethoxyphenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(4-ethoxyphenyl)-2-(methylamino)ethan-1-ol
• CAS No: 1017480-59-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6348892
• PubChem ID: 24271508
• Update Time: 2025-05-20

1-(4-ethoxyphenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-2-(methylamino)ethan-1-ol
• AKOS012067990
• CS-0352494
• EN300-1849036
• 1017480-59-9

• Inchi： 1S/C11H17NO2/c1-3-14-10-6-4-9(5-7-10)11(13)8-12-2/h4-7,11-13H,3,8H2,1-2H3
• InChI Key： PHTIHXOWXKKDMH-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(4-ethoxyphenyl)-2-(methylamino)ethan-1-ol

Introduction to 1-(4-Ethoxyphenyl)-2-(Methylamino)Ethan-1-Ol (CAS No. 1017480-59-9)

The compound 1-(4-ethoxyphenyl)-2-(methylamino)ethan-1-ol, identified by the CAS number 1017480-59-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including an ethoxyphenyl moiety, a methylamino group, and a hydroxyl group, which contribute to its versatile reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-ethoxyphenyl)-2-(methylamino)ethan-1-ol through various routes, including nucleophilic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, making the compound more accessible for research and industrial applications. The molecule's structure allows for further functionalization, enabling its use as an intermediate in the synthesis of more complex bioactive compounds.

One of the most promising areas of research involving 1-(4-ethoxyphenyl)-2-(methylamino)ethan-1-ol is its application in drug discovery. Studies have shown that this compound exhibits potential as a lead molecule in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Its ability to interact with key biological targets, such as enzymes and receptors, makes it a valuable candidate for further exploration in preclinical studies.

In addition to its pharmacological applications, 1-(4-ethoxyphenyl)-2-(methylamino)ethan-1-ol has also been investigated for its role in materials science. The compound's unique properties, such as its ability to form hydrogen bonds and participate in π-interactions, make it a suitable candidate for the development of advanced materials, including polymers and supramolecular assemblies. Recent research has focused on its potential as a building block for self-assembling materials with tailored properties.

The environmental impact of 1-(4-ethoxyphenyl)-2-(methylamino)ethan-1-ol has also been a topic of interest. Studies have been conducted to assess its biodegradability and toxicity under various conditions. These findings are crucial for ensuring the safe handling and disposal of the compound in industrial settings while minimizing its environmental footprint.

Furthermore, the spectroscopic properties of 1-(4-ethoxyphenyl)-2-(methylamino)ethan-1-ol have been extensively studied using techniques such as NMR, IR, and UV-vis spectroscopy. These studies provide valuable insights into the compound's electronic structure and intermolecular interactions, which are essential for understanding its reactivity and behavior in different chemical environments.

In conclusion, 1-(4-Ethoxyphenyl)-2-(Methylamino)Ethan-1-Ol (CAS No. 1017480-59-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.